![molecular formula C19H19NO3S2 B3964619 5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B3964619.png)
5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one, also known as BBF 264, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, and its mechanism of action has been studied extensively. In
Scientific Research Applications
5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264 has been studied for its potential therapeutic applications in a variety of diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, this compound 264 has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In diabetes research, this compound 264 has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models. In Alzheimer's disease research, this compound 264 has been shown to reduce the accumulation of beta-amyloid plaques in the brain.
Mechanism of Action
The mechanism of action of 5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound 264 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This compound 264 has also been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound 264 has been shown to exhibit a range of biochemical and physiological effects. In cancer research, this compound 264 has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels) in tumors. In diabetes research, this compound 264 has been shown to improve insulin sensitivity and increase glucose uptake in muscle cells. In Alzheimer's disease research, this compound 264 has been shown to reduce the accumulation of beta-amyloid plaques in the brain and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264 in lab experiments is its ability to inhibit the activity of HDACs and protein kinases, which are important targets in cancer, diabetes, and Alzheimer's disease research. This compound 264 also exhibits a range of biochemical and physiological effects, making it a versatile compound for studying various diseases. One limitation of using this compound 264 in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the identification of specific targets and signaling pathways that are affected by this compound 264, which could lead to the development of more targeted therapies. Additionally, further investigation is needed to determine the safety and efficacy of this compound 264 in vivo, which could pave the way for clinical trials in humans.
properties
IUPAC Name |
(5Z)-5-[(4-butoxyphenyl)methylidene]-3-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3S2/c1-2-3-10-22-15-8-6-14(7-9-15)12-17-18(21)20(19(24)25-17)13-16-5-4-11-23-16/h4-9,11-12H,2-3,10,13H2,1H3/b17-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFZOMARKMLBIPL-ATVHPVEESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.